2-(3-Phenylpropanoyl)phenolate

• Molecular Formula: C15H13O2-
• Molecular Weight: 225.267
• IUPAC Name: 2-(3-phenylpropanoyl)phenolate
• InChI: InChI=1S/C15H14O2/c16-14-9-5-4-8-13(14)15(17)11-10-12-6-2-1-3-7-12/h1-9,16H,10-11H2/p-1
• InChI Key: JCPGMXJLFWGRMZ-UHFFFAOYSA-M
• SMILES: C1=CC=C(C=C1)CCC(=O)C2=CC=CC=C2[O-]

Description

2-(3-Phenylpropanoyl)phenolate is a phenolic derivative characterized by a propanoyl group substituted at the ortho position of the phenolate ring, with an additional phenyl moiety attached to the propanoyl chain. This structure confers unique electronic and steric properties, making it a candidate for coordination chemistry and catalytic applications.

Synthetically, 2-(3-Phenylpropanoyl)phenolate can be inferred to form via nucleophilic substitution or condensation reactions, akin to methods used for tetradentate amino-bis(phenolate) ligands in iron(III) complexes (e.g., H₂[O₂N₂]RR'Pip derivatives) . Its phenolate oxygen and propanoyl carbonyl group likely enable chelation with transition metals, though its coordination geometry and applications may differ from related compounds.

Comparison with Similar Compounds

Table 1: Key Structural Features of Phenolate Derivatives

Compound	Substituents/Functional Groups	Coordination Sites	Common Metal Partners	References
2-(3-Phenylpropanoyl)phenolate	Phenolate ring, propanoyl-phenyl chain	O (phenolate), O (carbonyl)	Not reported	[Inferred]
Amino-bis(phenolate) ligands (e.g., H₂[O₂N₂]RR'Pip)	Two phenolate rings, amine bridge	O (phenolate), N (amine)	Fe(III), Al(III)
Oxadiazole-hydrazine phenolates (e.g., L1–L3)	Oxadiazole, hydrazineylidene, substituted phenyl	O (phenolate), N (hydrazine)	Ni²⁺, Cu²⁺, Zn²⁺

• This difference may influence metal-binding affinity and redox behavior.

Analytical and Computational Characterization

• Spectroscopic Techniques: Similar to oxadiazole phenolates, 2-(3-Phenylpropanoyl)phenolate would require FTIR (to confirm O–H deprotonation and carbonyl stretching) and UV-vis spectroscopy (to assess π→π* transitions in the aromatic system) .
• Computational Modeling: Density functional theory (DFT) has been critical in optimizing ligand geometries and predicting vibrational frequencies for phenolate derivatives (e.g., amino-bis(phenolates)) . For 2-(3-Phenylpropanoyl)phenolate, DFT could elucidate charge distribution and metal-binding energetics.